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Compound of Interest

Compound Name: C.l. Acid Black 94

Cat. No.: B15553249

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Black 94 (C.1. 30336). Due to the limited availability of specific quantitative solubility data in
publicly accessible literature, this guide presents the available qualitative information for Acid
Black 94, comparative data for structurally similar acid dyes, and a detailed experimental
protocol for determining its solubility in various solvents.

Introduction to Acid Black 94

Acid Black 94 is a trisazo dye known for its application in dyeing wool, silk, and leather,
producing a blue-black shade.[1] Its molecular structure, containing multiple sulfonic acid
groups, suggests a degree of aqueous solubility. Understanding its solubility in different solvent
systems is crucial for optimizing its use in various industrial and research applications,
including its potential consideration in formulation development where precise solubility data is
a prerequisite.

Solubility of Acid Black 94
Qualitative Solubility

General chemical literature and supplier data sheets consistently describe Acid Black 94 as
being "soluble in water".[1] However, detailed quantitative information regarding its solubility in
a range of aqueous and organic solvents is not readily available.
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Comparative Solubility of Other Acid Dyes

To provide a frame of reference, the following table summarizes the reported solubility data for
other common acid black dyes. This information can offer an indication of the expected
solubility behavior of Acid Black 94.
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Molecular -
Dye CAS . Temperat Solubility Referenc
Weight ( Solvent
Name Number ure (°C) (glL) e
g/mol)
Acid Black
1 1064-48-8 616.49 Water 25 10 [2][3]
Ethanol - Soluble [2][3]
Slightl
Acetone - gy [2][3]
Soluble
Other
] - Insoluble [2][3]
Organic
Acid Black
o6 6262-07-3 697.65 Water 90 100 [4]
Slightl
Ethanol - Iy (4]
Soluble
Slightl
Acetone - gy [4]
Soluble
Acid Black 61931-02-
461.38 Water 90 100 [5]
194 0
Acid Black 12218-94-
907.87 Water Soluble [6][7]
58 9
Acid Black
31 6222-55-5 516.46 Water Soluble [8]
Ethanol - Soluble [8]
Acid Black ~ 12219-01-
- Water Soluble [9]
131 1
Ethanol - Insoluble [9]

Experimental Protocol for Solubility Determination
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The following is a detailed methodology for the experimental determination of the solubility of
Acid Black 94 in various solvents. This protocol is based on the widely accepted shake-flask
method followed by quantitative analysis using UV-Vis spectrophotometry.

Materials and Equipment

e Acid Black 94 (analytical standard)

e Solvents of interest (e.g., deionized water, ethanol, methanol, acetone)
e Volumetric flasks (various sizes)

e Pipettes (various sizes)

e Analytical balance

o Shaking incubator or orbital shaker with temperature control

e Centrifuge

e Syringe filters (0.45 um)

o UV-Vis spectrophotometer

e Cuvettes

Procedure

Part 1: Preparation of Standard Solutions and Calibration Curve

e Stock Solution Preparation: Accurately weigh a known mass of Acid Black 94 and dissolve it
in a known volume of the chosen solvent in a volumetric flask to prepare a stock solution of a
specific concentration.

 Serial Dilutions: Perform a series of dilutions from the stock solution to prepare at least five
standard solutions of decreasing concentrations.

e Spectrophotometric Analysis:
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o Determine the wavelength of maximum absorbance (Amax) of Acid Black 94 in the specific
solvent by scanning a mid-range standard solution across the UV-Vis spectrum.

o Measure the absorbance of each standard solution at the determined Amax.

» Calibration Curve Construction: Plot a graph of absorbance versus concentration for the
standard solutions. Perform a linear regression analysis to obtain the equation of the line (y =
mx + c), where 'y' is the absorbance, 'x' is the concentration, 'm' is the slope, and 'c' is the y-
intercept.

Part 2: Determination of Saturated Solution Concentration

o Equilibration: Add an excess amount of Acid Black 94 to a known volume of the solvent in a
sealed container (e.g., a screw-cap vial).

e Saturation: Place the container in a shaking incubator at a constant temperature and agitate
for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached and a
saturated solution is formed.

o Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the sample
to pellet the undissolved solid.

e Filtration: Carefully withdraw the supernatant and filter it through a 0.45 pm syringe filter to
remove any remaining solid particles.

 Dilution of Saturated Solution: Accurately dilute a known volume of the clear, saturated
filtrate with the solvent to bring its absorbance within the linear range of the calibration curve.

e Absorbance Measurement: Measure the absorbance of the diluted saturated solution at the
Amax.

o Concentration Calculation: Use the equation of the calibration curve to calculate the
concentration of the diluted solution.

¢ Solubility Calculation: Account for the dilution factor to determine the concentration of the
original saturated solution. This concentration represents the solubility of Acid Black 94 in
that solvent at the specified temperature.
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Visualizations

The following diagrams illustrate the logical workflow for the experimental determination of
solubility and the relationship between absorbance and concentration as described by the
Beer-Lambert Law.
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Caption: Experimental workflow for determining the solubility of Acid Black 94.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15553249?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Beer-Lambert Law (A = ebc)

Concentration (c)
Directly Proportional
Path Length (b)
Measures Transmittance, ! Absorbance (A)
Calculates Absorbance __-
Molar Absorptivity (g) L7

-

J

Spectrophotometer Measurement

PR
-
PR
-

Light Cuvette
Source (Sample)

Click to download full resolution via product page

Caption: Relationship between concentration and absorbance in spectrophotometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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